![molecular formula C6H6N4 B1466015 [1,2,4]Triazolo[4,3-a]pyridin-6-amine CAS No. 1082448-58-5](/img/structure/B1466015.png)
[1,2,4]Triazolo[4,3-a]pyridin-6-amine
Overview
Description
“[1,2,4]Triazolo[4,3-a]pyridin-6-amine” is a derivative of triazolopyridine . Triazolopyridine derivatives are an important class of organic compounds employed in various biochemical, clinical, and pharmaceutical applications . They have been recognized as antifungal, insecticidal, antibacterial, anticonvulsant, antioxidant, herbicidal agents, as well as adenosine receptors or HIF prolyl hydrolase and myeloperoxidase inhibitors .
Synthesis Analysis
The synthesis of “[1,2,4]Triazolo[4,3-a]pyridin-6-amine” involves several steps. The methods are classified according to the types of reagents used . A common approach to constructing the [1,2,4]triazolo [4,3- a]pyridine skeleton is the oxidative cyclization of N - (2-pyridyl)amidines .Molecular Structure Analysis
The molecular structure of “[1,2,4]Triazolo[4,3-a]pyridin-6-amine” was analyzed using the B3LYP/6-311G (2d,2p) approach and the GAUSSIAN 16W program . XRD studies revealed that the compound crystallizes in the centrosymmetric monoclinic space group P 2 1 / n with eight molecules per unit cell .Chemical Reactions Analysis
The chemical reactions of “[1,2,4]Triazolo[4,3-a]pyridin-6-amine” involve several steps. The methods are classified according to the types of reagents used . A common approach to constructing the [1,2,4]triazolo [4,3- a]pyridine skeleton is the oxidative cyclization of N - (2-pyridyl)amidines .Physical And Chemical Properties Analysis
“[1,2,4]Triazolo[4,3-a]pyridin-6-amine” has a molecular weight of 135.12 . Its FTIR spectrum was recorded in the 100–4000 cm −1 range and its FT-Raman spectrum in the range 80–4000 cm −1 . The Stokes shifts derived from the optical spectra were equal to 9410 cm −1 for the triazole ring and 7625 cm −1 for the pyridine ring .Scientific Research Applications
Antibacterial Activity
Triazolopyridine derivatives have been synthesized and studied for their antibacterial properties. This suggests that “[1,2,4]Triazolo[4,3-a]pyridin-6-amine” could potentially be used in the development of new antibacterial agents .
Structural Characterization
These compounds have been characterized using various techniques such as melting point analysis, nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. This indicates their relevance in research related to chemical synthesis and compound identification .
Optical Properties
The structural and spectroscopic properties of triazolopyridine derivatives have been described, including their FTIR and FT-Raman spectra. This points to applications in materials science and engineering where these properties are critical .
Safety And Hazards
properties
IUPAC Name |
[1,2,4]triazolo[4,3-a]pyridin-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-5-1-2-6-9-8-4-10(6)3-5/h1-4H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVVISZMHLQZHNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=CN2C=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[4,3-a]pyridin-6-amine | |
CAS RN |
1082448-58-5 |
Source
|
| Record name | [1,2,4]triazolo[4,3-a]pyridin-6-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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